Cas no 2229363-96-4 (3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid)
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid
- EN300-1910159
- 2229363-96-4
-
- Inchi: 1S/C8H9BrO4/c1-4-2-7(9)13-6(4)3-5(10)8(11)12/h2,5,10H,3H2,1H3,(H,11,12)
- InChI Key: MNGFPDJANQOQDL-UHFFFAOYSA-N
- SMILES: BrC1=CC(C)=C(CC(C(=O)O)O)O1
Computed Properties
- Exact Mass: 247.96842g/mol
- Monoisotopic Mass: 247.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 70.7Ų
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1910159-0.05g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 0.05g |
$1368.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-0.1g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 0.1g |
$1433.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-0.25g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 0.25g |
$1498.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-0.5g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 0.5g |
$1563.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-1.0g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 1g |
$1629.0 | 2023-06-01 | ||
| Enamine | EN300-1910159-2.5g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 2.5g |
$3191.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-5.0g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 5g |
$4722.0 | 2023-06-01 | ||
| Enamine | EN300-1910159-10.0g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 10g |
$7004.0 | 2023-06-01 | ||
| Enamine | EN300-1910159-1g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 1g |
$1629.0 | 2023-09-18 | ||
| Enamine | EN300-1910159-5g |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid |
2229363-96-4 | 5g |
$4722.0 | 2023-09-18 |
3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid
3-(5-Bromo-3-Methylfuran-2-yl)-2-Hydroxypropanoic Acid: A Comprehensive Overview
3-(5-Bromo-3-Methylfuran-2-yl)-2-Hydroxypropanoic Acid, commonly referred to by its CAS number 2229363-96-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated furan ring with a hydroxypropanoic acid moiety. The presence of the bromine atom at the 5-position of the furan ring and the methyl group at the 3-position introduces distinct electronic and steric properties, making it a valuable molecule for various applications.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and cancer therapeutic agents. Researchers have explored its ability to inhibit bacterial growth and its potential as a modulator of cellular pathways involved in cancer progression. These findings underscore the importance of understanding the structural and functional properties of this compound to harness its therapeutic potential effectively.
The synthesis of 3-(5-Bromo-3-Methylfuran-2-yl)-2-Hydroxypropanoic Acid involves a multi-step process that typically begins with the preparation of the furan derivative. The introduction of the bromine atom and methyl group is achieved through precise substitution reactions, followed by coupling with the hydroxypropanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.
In terms of applications, this compound has shown promise in the field of biochemistry, where it serves as a substrate for enzymatic studies. Its hydroxyl and carboxylic acid groups make it an ideal candidate for exploring enzyme specificity and catalytic mechanisms. Additionally, its ability to form stable complexes with metal ions has led to its use in coordination chemistry studies, contributing to the development of novel materials with tailored properties.
The structural uniqueness of CAS No 2229363-96-4 also makes it a valuable tool in medicinal chemistry. Its ability to act as a scaffold for further functionalization has opened avenues for designing molecules with enhanced bioavailability and efficacy. Researchers are actively investigating its potential as a lead compound for developing drugs targeting specific receptors or enzymes involved in various diseases.
In conclusion, 3-(5-Bromo-3-Methylfuran-2-yl)-2-Hydroxypropanoic Acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.
2229363-96-4 (3-(5-bromo-3-methylfuran-2-yl)-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)